Cas no 634594-74-4 (4-Bromo-2-(pyridin-4-ylaminomethyl)-phenol)

• Product Name: 4-Bromo-2-(pyridin-4-ylaminomethyl)-phenol
• CAS No: 634594-74-4
• MF: C₁₂H₁₁BrN₂O
• MW: 279.132541894913
• CID: 5026478
• Update Time: 2025-05-22

4-Bromo-2-(pyridin-4-ylaminomethyl)-phenol Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(pyridin-4-ylaminomethyl)-phenol
• 4-bromo-2-[(pyridin-4-ylamino)methyl]phenol
• 4-Bromo-2-((pyridin-4-ylamino)methyl)phenol
• BB 0259524

• Inchi： 1S/C12H11BrN2O/c13-10-1-2-12(16)9(7-10)8-15-11-3-5-14-6-4-11/h1-7,16H,8H2,(H,14,15)
• InChI Key： DCZQBZGSOFURFW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)CNC1C=CN=CC=1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 209
• XLogP3: 2.5
• Topological Polar Surface Area: 45.2

Additional information on 4-Bromo-2-(pyridin-4-ylaminomethyl)-phenol

Introduction to 4-Bromo-2-(pyridin-4-ylaminomethyl)-phenol (CAS No. 634594-74-4)

4-Bromo-2-(pyridin-4-ylaminomethyl)-phenol, also known by its CAS number 634594-74-4, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a phenol group, a bromine substituent, and a pyridine ring connected via an amine linkage. The combination of these functional groups makes it a versatile molecule with diverse reactivity and biological activity.

The synthesis of 4-Bromo-2-(pyridin-4-ylaminomethyl)-phenol involves a series of carefully designed chemical reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent studies have focused on utilizing catalytic methods and green chemistry principles to minimize environmental impact while maintaining high efficiency. These advancements highlight the compound's importance in modern organic synthesis.

In terms of pharmacological properties, 4-Bromo-2-(pyridin-4-ylaminomethyl)-phenol has shown promising activity in several biological assays. For instance, it has demonstrated potential as an antioxidant, which is crucial for combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, preliminary studies suggest that this compound may exhibit anti-inflammatory properties, making it a candidate for drug development in inflammatory conditions.

The structural uniqueness of CAS No. 634594-74-4 allows for further functionalization, enabling researchers to explore its applications in drug delivery systems and materials science. For example, the pyridine ring can be modified to introduce additional functionalities, enhancing its compatibility with specific biological systems or industrial processes.

Recent research has also delved into the environmental fate and toxicity of 4-Bromo-2-(pyridin-4-ylaminomethyl)-phenol. Understanding its biodegradation pathways and ecological impact is essential for ensuring its safe use in commercial and industrial settings. Studies indicate that the compound undergoes rapid metabolism under aerobic conditions, reducing its persistence in the environment.

In conclusion, 4-Bromo-2-(pyridin-4-y1aminomethyl)-phenol (CAS No. 63459178) is a multifaceted compound with significant potential across various fields. Its unique structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a valuable tool in both academic research and industrial applications.